3-Chloro-4-((1-((4-ethoxy-3-fluorophenyl)sulfonyl)piperidin-3-yl)oxy)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Chloro-4-((1-((4-ethoxy-3-fluorophenyl)sulfonyl)piperidin-3-yl)oxy)pyridine is a chemical compound that belongs to the class of pyridine derivatives. It has been extensively studied for its potential use in scientific research due to its unique properties.
Scientific Research Applications
Catalytic Protodeboronation for Alkene Hydromethylation
- Application : Researchers have reported a radical-based catalytic protodeboronation method for 1°, 2°, and 3° alkyl boronic esters. This approach enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. The method was successfully applied to methoxy-protected (−)-Δ8-THC and cholesterol. Additionally, it played a role in the formal total synthesis of δ-®-coniceine and indolizidine 209B .
Kinase Inhibition Studies
- Application : Researchers have explored derivatives of this compound for their activity against CK1γ and CK1ε kinases. Some derivatives exhibited nanomolar activity, indicating that further modifications could enhance kinase inhibition .
Synthesis of Heterocycles
- Application : It has been employed in the synthesis of indolizidine derivatives, such as indolizidine 12, via protodeboronation and subsequent cyclization. This demonstrates its utility in accessing complex heterocycles .
Building Blocks in Organic Synthesis
- Application : The pinacol boronic ester moiety, being bench-stable and easy to purify, has become a staple in various transformations. These include Suzuki–Miyaura coupling, oxidations, aminations, halogenations, and C–C bond formations. The compound contributes to this versatile toolbox .
Drug Discovery Scaffold Exploration
- Application : Researchers can explore modifications around the chiral moiety to investigate its influence on kinase inhibition or other biological activities .
Practical Synthesis Routes
properties
IUPAC Name |
3-chloro-4-[1-(4-ethoxy-3-fluorophenyl)sulfonylpiperidin-3-yl]oxypyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClFN2O4S/c1-2-25-18-6-5-14(10-16(18)20)27(23,24)22-9-3-4-13(12-22)26-17-7-8-21-11-15(17)19/h5-8,10-11,13H,2-4,9,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTDTWHXVLIDKOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCCC(C2)OC3=C(C=NC=C3)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClFN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-((1-((4-ethoxy-3-fluorophenyl)sulfonyl)piperidin-3-yl)oxy)pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.